Cas no 2228484-04-4 (tert-butyl N-2-(4-tert-butylphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

Technical Introduction: tert-Butyl N-2-(4-tert-butylphenyl)-1-oxopropan-2-yl-N-methylcarbamate is a specialized carbamate derivative featuring a tert-butylphenyl moiety and a ketone functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its structural complexity, which allows for versatile reactivity in building advanced intermediates. The tert-butyl groups enhance steric stability, while the carbamate and ketone functionalities provide sites for further functionalization. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, particularly in the development of protease inhibitors or other biologically active molecules. The compound is typically handled under controlled conditions due to its sensitivity.
tert-butyl N-2-(4-tert-butylphenyl)-1-oxopropan-2-yl-N-methylcarbamate structure
2228484-04-4 structure
Product Name:tert-butyl N-2-(4-tert-butylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
CAS No:2228484-04-4
MF:C19H29NO3
MW:319.438465833664
CID:6212709
PubChem ID:165779787
Update Time:2025-06-15

tert-butyl N-2-(4-tert-butylphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-(4-tert-butylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
    • 2228484-04-4
    • tert-butyl N-[2-(4-tert-butylphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
    • EN300-1875792
    • Inchi: 1S/C19H29NO3/c1-17(2,3)14-9-11-15(12-10-14)19(7,13-21)20(8)16(22)23-18(4,5)6/h9-13H,1-8H3
    • InChI Key: DHLKLKOKBCMIDE-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C(C=O)(C)C1C=CC(=CC=1)C(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 319.21474379g/mol
  • Monoisotopic Mass: 319.21474379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 46.6Ų

tert-butyl N-2-(4-tert-butylphenyl)-1-oxopropan-2-yl-N-methylcarbamate Pricemore >>

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Additional information on tert-butyl N-2-(4-tert-butylphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Recent Advances in the Study of tert-butyl N-2-(4-tert-butylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2228484-04-4)

The compound tert-butyl N-2-(4-tert-butylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2228484-04-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the unique structural features of tert-butyl N-2-(4-tert-butylphenyl)-1-oxopropan-2-yl-N-methylcarbamate, which make it a promising candidate for the development of novel therapeutics. The compound's carbamate moiety and tert-butyl groups contribute to its stability and bioavailability, while the oxopropan-2-yl group may play a critical role in its interaction with biological targets. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that tert-butyl N-2-(4-tert-butylphenyl)-1-oxopropan-2-yl-N-methylcarbamate exhibits notable biological activity, particularly in the modulation of specific enzymatic pathways. For instance, recent findings suggest that this compound may act as an inhibitor of certain proteases or kinases, which are often implicated in diseases such as cancer and neurodegenerative disorders. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications.

One of the most promising aspects of this compound is its potential use in targeted drug delivery systems. Researchers have explored its incorporation into nanoparticle formulations, which could enhance its bioavailability and reduce off-target effects. Preliminary results from animal studies indicate that such formulations may improve the compound's pharmacokinetic profile, making it a viable candidate for clinical development. However, further studies are needed to fully elucidate its safety and efficacy in humans.

In conclusion, tert-butyl N-2-(4-tert-butylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2228484-04-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural properties and biological activity make it a promising candidate for the development of novel therapeutics. Ongoing studies are expected to provide deeper insights into its mechanism of action and potential clinical applications. This research brief underscores the importance of continued investigation into this compound and its derivatives, which may pave the way for innovative treatments in the future.

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